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Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B3429796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the core physical properties of Pigment
Yellow 155 (PY 155), specifically focusing on its density and oil absorption characteristics. The

information presented herein is curated for professionals in research, scientific, and drug

development fields, offering precise data and detailed experimental methodologies.

Quantitative Data Summary
The physical properties of Pigment Yellow 155 can vary between manufacturers and specific

grades. The following table summarizes the range of reported values for density and oil

absorption from various technical sources.
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Physical Property Reported Values Units

Density 1.1 - 1.80 g/cm³

1.2 - 1.5[1][2] g/cm³

1.4 - 1.5[3][4] g/cm³

1.37[5][6] g/cm³

1.80[7][8] g/cm³

Oil Absorption 35 - 80 g/100g or ml/100g

35 - 45[5] g/100g

40 - 50[7][8] % or g/100g

45 - 55[3][4][9] ml/100g

40 - 80[1][2] g/100g

Experimental Protocols
The determination of density and oil absorption for pigments like PY 155 follows standardized

testing methods to ensure reproducibility and comparability of data.

1. Density Measurement

The density of Pigment Yellow 155 is typically determined using a pycnometer method, which

is standardized by ISO 787-10.

Principle: This method determines the volume of a known mass of the pigment by displacing

a liquid of known density in a pycnometer. The density of the pigment is then calculated from

its mass and the determined volume.

Apparatus:

Pycnometer (a glass flask with a precise volume)

Analytical balance
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Thermometer

Desiccator

Heating and drying oven

Liquid of known density (e.g., distilled water with a wetting agent, or a solvent that does

not dissolve the pigment)

Procedure:

The pigment is dried to a constant mass in an oven at 105°C and then cooled in a

desiccator.

The empty pycnometer is weighed.

A known mass of the dried pigment is introduced into the pycnometer.

The pycnometer is partially filled with the displacement liquid, and any entrapped air is

removed (e.g., by placing it in a vacuum desiccator or by gentle heating).

The pycnometer is then filled to the mark with the liquid and thermostated to a constant

temperature.

The pycnometer containing the pigment and liquid is weighed.

The pycnometer is emptied, cleaned, and filled with the displacement liquid only,

thermostated to the same temperature, and weighed.

Calculation: The density (ρ) of the pigment in grams per cubic centimeter is calculated using

the formula: ρ = (m₂ - m₁) * ρ₀ / ((m₄ - m₁) - (m₃ - m₂)) Where:

m₁ is the mass of the empty pycnometer.

m₂ is the mass of the pycnometer with the pigment.

m₃ is the mass of the pycnometer with the pigment and the displacement liquid.

m₄ is the mass of the pycnometer with the displacement liquid only.
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ρ₀ is the density of the displacement liquid at the test temperature.

2. Oil Absorption Determination

The oil absorption of a pigment is a measure of the amount of oil required to wet a specific

amount of pigment to form a coherent paste. The most common standard method is the spatula

rub-out technique, as described in ASTM D281.[10][11]

Principle: Linseed oil is gradually added to a weighed quantity of the pigment, and the

mixture is rubbed with a spatula on a smooth surface until a stiff, putty-like paste is formed

that does not break or separate.[11]

Apparatus:

Analytical balance

Burette or dropping bottle for dispensing the oil

Smooth, non-absorbent surface (e.g., glass plate or marble slab)

Steel spatula with a stiff blade

Procedure:

A specific amount of the pigment (e.g., 1 to 20 grams, depending on the expected oil

absorption) is weighed and placed on the rubbing surface.

Raw linseed oil is added drop by drop from the burette to the pigment.

After the addition of each few drops, the oil is thoroughly incorporated into the pigment by

rubbing with the spatula.

The addition of oil is continued until a single, stiff paste is formed. The endpoint is reached

when the paste can be collected in a single lump on the spatula and does not smear the

rubbing surface.

Calculation: The oil absorption is calculated as the volume of oil (in ml) or mass of oil (in g)

required per 100 grams of pigment.
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Visualizations
The following diagrams illustrate the experimental workflow for determining the physical

properties of Pigment Yellow 155.

Density Determination Workflow (ISO 787-10)

Dry Pigment to Constant Mass

Weigh Empty Pycnometer (m1)

Add Pigment and Weigh (m2)

Add Displacement Liquid, Remove Air

Fill to Mark and Weigh (m3)

Weigh Pycnometer with Liquid Only (m4)

Calculate Density

Click to download full resolution via product page
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Caption: Workflow for Density Measurement of PY 155.

Oil Absorption Determination Workflow (ASTM D281)
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Caption: Workflow for Oil Absorption Test of PY 155.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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